Cas no 1935149-18-0 (4-(2-hydroxypropan-2-yl)pyrrolidin-2-one)

• Product Name: 4-(2-hydroxypropan-2-yl)pyrrolidin-2-one
• CAS No: 1935149-18-0
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 5182415
• PubChem ID: 130884162
• Update Time: 2026-03-05

4-(2-hydroxypropan-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-hydroxypropan-2-yl)pyrrolidin-2-one
• F71035
• PS-19971
• 1935149-18-0

• Inchi： 1S/C7H13NO2/c1-7(2,10)5-3-6(9)8-4-5/h5,10H,3-4H2,1-2H3,(H,8,9)
• InChI Key： NPTACLJYPNBOJF-UHFFFAOYSA-N
• SMILES： N1CC(C(O)(C)C)CC1=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-(2-hydroxypropan-2-yl)pyrrolidin-2-one

4-(2-Hydroxypropan-2-yl)pyrrolidin-2-one: A Comprehensive Overview

The compound 4-(2-hydroxypropan-2-yl)pyrrolidin-2-one, also known by its CAS number 1935149-18-0, is a significant molecule in the field of organic chemistry. This compound belongs to the class of cyclic ketones, specifically pyrrolidinones, and has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule's structure features a pyrrolidinone ring, which is a five-membered lactam, and a hydroxyl-substituted isopropyl group attached at the 4-position of the ring. This configuration imparts distinctive chemical and physical properties to the compound.

Recent studies have highlighted the importance of pyrrolidinone derivatives in drug discovery and development. The presence of the hydroxyl group in 4-(2-hydroxypropan-2-yl)pyrrolidin-2-one introduces hydrophilic characteristics, which can enhance the compound's solubility and bioavailability. This makes it a promising candidate for use in pharmaceutical formulations, particularly as a precursor or intermediate in the synthesis of bioactive molecules. Researchers have explored its potential as a building block for constructing complex molecular architectures, leveraging its versatility in undergoing various chemical transformations.

In addition to its pharmaceutical applications, 4-(2-hydroxypropan-2-yl)pyrrolidin-2-one has shown promise in materials science. Its ability to form stable amide bonds makes it a valuable component in the synthesis of polymeric materials and functional coatings. Recent advancements in green chemistry have also led to investigations into its use as a sustainable alternative to traditional organic solvents, given its low toxicity and biodegradability.

The synthesis of 4-(2-hydroxypropan-2-yl)pyrrolidin-2-one typically involves multi-step processes that incorporate principles from both classical organic chemistry and modern catalytic methodologies. One common approach involves the cyclization of amino alcohols under controlled conditions, followed by oxidation or dehydration steps to form the pyrrolidinone ring. The optimization of these reaction conditions has been a focus of recent research, with studies aiming to improve yield, selectivity, and scalability.

From an analytical standpoint, the characterization of 4-(2-hydroxypropan-2-yl)pyrrolidin-2-one has benefited from advancements in spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into the compound's molecular structure, stereochemistry, and dynamic behavior. Furthermore, computational chemistry tools have been employed to predict the compound's electronic properties and reactivity, aiding in its rational design for specific applications.

In terms of biological activity, preliminary assays have demonstrated that 4-(2-hydroxypropan-2-yl)pyrrolidin-2-one exhibits moderate inhibitory effects on certain enzymes relevant to metabolic pathways. This suggests potential utility in therapeutic interventions targeting conditions such as inflammation or neurodegenerative diseases. However, further preclinical studies are required to fully evaluate its safety profile and efficacy.

The environmental impact of 4-(2-hydroxypropan-2-yl)pyrrolidin-2-one has also been a topic of interest. Given its biodegradable nature, it is considered an eco-friendly alternative to conventional chemical agents in various industrial processes. Ongoing research is focused on optimizing its production methods to minimize waste generation and energy consumption.

In conclusion, 4-(2-hydroxypropan-2-yl)pyrrolidin-2-one, with its unique structural features and diverse functional groups, represents a versatile molecule with broad applicability across multiple scientific disciplines. Its role as a key intermediate in drug development, coupled with its potential in materials science and green chemistry, underscores its significance in contemporary research efforts. As our understanding of this compound continues to evolve through cutting-edge studies, it is anticipated that new avenues for its utilization will emerge.